Cas no 58202-91-8 ()

• CAS No: 58202-91-8
• MF: C₄H₆O₂S₃
• MW: 182.284237384796
• CID: 6772529
• PubChem ID: 1587568
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H6O2S3/c5-3(6)4-8-1-7-2-9-4/h4H,1-2H2,(H,5,6)
• InChI Key： NKPXGICIHGXXFQ-UHFFFAOYSA-N
• SMILES： S1CSCSC1C(=O)O

Computed Properties

• Exact Mass: 181.95299295g/mol
• Monoisotopic Mass: 181.95299295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes Trithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes